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Compound of Interest

Compound Name: Z-Pro-OH

Cat. No.: B094951 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of Z-Pro-OH (N-Benzyloxycarbonyl-L-proline), a crucial building block in peptide

synthesis. It outlines the compound's appearance, solubility, and thermal characteristics, along

with recommended storage and handling conditions to ensure its stability and integrity for

research and development applications.

Physical and Chemical Data
Z-Pro-OH is typically supplied as a white to off-white crystalline powder.[1] It is an N-protected

proline derivative widely used in both solid-phase and solution-phase peptide synthesis.[1] The

compound demonstrates high chemical stability under normal conditions.[1][2]

The key physical and chemical properties of Z-Pro-OH are summarized in the table below for

easy reference.
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Property Value Source

Appearance
White to off-white powder or

crystals.
[1]

Melting Point 76-78 °C [3]

Molecular Formula C₁₃H₁₅NO₄ [3][4]

Molecular Weight 249.26 g/mol

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, DMF,

Acetone, Methanol, and

Ethanol.

[1][4]

Sparingly soluble in water. [1]

Storage Class 11 - Combustible Solids

Storage and Handling
Proper storage is critical to maintain the quality and stability of Z-Pro-OH. It is recommended to

store the compound in a tightly sealed container, protected from light and moisture.[1] While

storage recommendations vary slightly between suppliers, a common temperature range is

between 2–8°C.[1] Other sources suggest desiccating at -20°C or storing in a dry place at room

temperature.[4][5] For lot-specific storage information, always refer to the Certificate of Analysis

provided by the supplier. The compound is classified as a combustible solid.

Experimental Protocols
The characterization of Z-Pro-OH's physical properties follows standard laboratory procedures.

Appearance and Color: Determined by visual inspection against a white background under

controlled lighting.

Melting Point: Measured using a calibrated melting point apparatus, typically with a slow

ramp rate near the expected melting temperature to ensure accuracy.
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Solubility: Assessed by systematically dissolving a known mass of the compound in various

solvents to determine its qualitative solubility (e.g., soluble, sparingly soluble, insoluble) at a

specific temperature, often room temperature.

The workflow for characterizing a chemical compound like Z-Pro-OH and establishing its

storage conditions is outlined in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Z-Pro-OH - SRIRAMCHEM [sriramchem.com]

2. Z-Pro-OH(1148-11-4)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

3. Z-Pro-OH | CAS#:1148-11-4 | Chemsrc [chemsrc.com]

4. Z-Pro-OH | CAS:1148-11-4 | High Purity | Manufacturer BioCrick [biocrick.com]

5. 1148-11-4|Z-Pro-OH|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Technical Guide: Z-Pro-OH Physical Properties and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094951#physical-appearance-and-storage-
conditions-for-z-pro-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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